N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-[4-[(E)-[3-[(2-methylanilino)methyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide
N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-[4-[(E)-[3-[(2-methylanilino)methyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide
Brand Name:
Vulcanchem
CAS No.:
139207-41-3
VCID:
VC0145144
InChI:
InChI=1S/C28H26N4O4S2/c1-19-5-3-4-6-24(19)29-18-32-27(34)25(38-28(32)37)15-20-7-13-23(14-8-20)36-17-26(33)31-30-16-21-9-11-22(35-2)12-10-21/h3-16,29H,17-18H2,1-2H3,(H,31,33)/b25-15+,30-16+
SMILES:
CC1=CC=CC=C1NCN2C(=O)C(=CC3=CC=C(C=C3)OCC(=O)NN=CC4=CC=C(C=C4)OC)SC2=S
Molecular Formula:
C28H26N4O4S2
Molecular Weight:
546.7 g/mol
N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-[4-[(E)-[3-[(2-methylanilino)methyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide
CAS No.: 139207-41-3
Main Products
VCID: VC0145144
Molecular Formula: C28H26N4O4S2
Molecular Weight: 546.7 g/mol
CAS No. | 139207-41-3 |
---|---|
Product Name | N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-[4-[(E)-[3-[(2-methylanilino)methyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide |
Molecular Formula | C28H26N4O4S2 |
Molecular Weight | 546.7 g/mol |
IUPAC Name | N-[(E)-(4-methoxyphenyl)methylideneamino]-2-[4-[(E)-[3-[(2-methylanilino)methyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide |
Standard InChI | InChI=1S/C28H26N4O4S2/c1-19-5-3-4-6-24(19)29-18-32-27(34)25(38-28(32)37)15-20-7-13-23(14-8-20)36-17-26(33)31-30-16-21-9-11-22(35-2)12-10-21/h3-16,29H,17-18H2,1-2H3,(H,31,33)/b25-15+,30-16+ |
Standard InChIKey | IMMQXQABVQKBFD-UHFFFAOYSA-N |
Isomeric SMILES | CC1=CC=CC=C1NCN2C(=O)/C(=C\C3=CC=C(C=C3)OCC(=O)N/N=C/C4=CC=C(C=C4)OC)/SC2=S |
SMILES | CC1=CC=CC=C1NCN2C(=O)C(=CC3=CC=C(C=C3)OCC(=O)NN=CC4=CC=C(C=C4)OC)SC2=S |
Canonical SMILES | CC1=CC=CC=C1NCN2C(=O)C(=CC3=CC=C(C=C3)OCC(=O)NN=CC4=CC=C(C=C4)OC)SC2=S |
Synonyms | N-[(4-methoxyphenyl)methylideneamino]-2-[4-[(E)-[3-[[(2-methylphenyl)a mino]methyl]-4-oxo-2-sulfanylidene-thiazolidin-5-ylidene]methyl]phenox y]acetamide |
PubChem Compound | 9588717 |
Last Modified | Nov 11 2021 |
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